N-cyclohexyl-2-(3-(2-(cyclopropylamino)-2-oxoethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-[3-[2-(cyclopropylamino)-2-oxoethyl]-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H26N4O5/c28-18(24-14-6-2-1-3-7-14)12-26-20-16-8-4-5-9-17(16)32-21(20)22(30)27(23(26)31)13-19(29)25-15-10-11-15/h4-5,8-9,14-15H,1-3,6-7,10-13H2,(H,24,28)(H,25,29)
• InChI Key: CJUNCHHRAPFYNG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC(=O)NC4CC4)OC5=CC=CC=C53
• Molecular Formula: C23H26N4O5
• Molecular Weight: 438.5 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, the conditions required for the reaction, and the yield of the product.

Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography or NMR spectroscopy to determine the three-dimensional structure of the molecule.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, including the conditions required for these reactions and the products that are formed.

Physical And Chemical Properties Analysis

This would involve determining properties such as the compound’s melting point, boiling point, solubility, and stability.

Scientific Research Applications

Rubber Vulcanization Accelerator

• Application : N-cyclohexyl-2-benzothiazole sulfenamide (CBS) is synthesized using microfluidics. The continuous process involves catalytic oxidation of 2-mercaptobenzothiazole (MBT) and cyclohexylamine with pure oxygen in capillary microreactors. .

Surface Modification of Nano-Silica

• Application : Researchers have explored N-cyclohexyl-2-benzothiazole sulfenamide (CZ) as a surface modifier for nano-silica. By grafting CZ onto dispersible nano-silica, they obtain silica-loaded rubber vulcanization accelerator CZ (DNS-CZ). .

Mechanism of Action

If the compound is a drug, this would involve studying how it interacts with its target in the body.

Safety and Hazards

This would involve studying the compound’s toxicity, its potential for causing an allergic reaction, and any precautions that need to be taken when handling it.

Future Directions

This would involve discussing potential future research directions, such as new reactions that could be carried out with the compound, or new applications for the compound that could be explored.